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Compound of Interest

Compound Name: 2-Chlorohexanoyl chloride

CAS No.: 43056-19-5

Cat. No.: B8739954 Get Quote

The Dual-Electrophile "Warhead" for Peptidomimetic &
Heterocyclic Scaffolding[2]
Executive Summary: The Alpha-Halo Advantage
In the landscape of acylating agents, 2-chlorohexanoyl chloride (CAS 43056-19-5) occupies

a strategic niche. Unlike standard fatty acid chlorides (e.g., hexanoyl chloride), which serve

merely as lipophilic capping agents, the 2-chloro derivative introduces a bifunctional

electrophilic core.

For the medicinal chemist, this molecule is not an endpoint but a divergence point. The acyl

chloride moiety allows for rapid, quantitative coupling to amines or alcohols (forming amides or

esters), while the alpha-chloro position remains dormant under acylation conditions, only to

serve as a specific site for subsequent nucleophilic substitution (S_N2) or elimination. This

"install-then-modify" capability makes it indispensable for synthesizing peptidomimetics,

modified beta-lactams, and functionalized heterocycles (e.g., thiazoles, oxazoles).

This guide synthesizes the physicochemical data, production methodologies, and validated

experimental protocols required to deploy this reagent effectively in high-value synthesis.

Chemical Identity & Physicochemical Profile[3][4][5]
[6][7][8][9][10][11]
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Property Data Specification

IUPAC Name 2-Chlorohexanoyl chloride

Common Synonyms -Chlorohexanoyl chloride; 2-Chlorohexanoic

acid chloride

CAS Registry Number 43056-19-5

Molecular Formula

C

H

Cl

O

Molecular Weight 169.05 g/mol

SMILES CCCCC(Cl)C(Cl)=O

Appearance Clear to pale yellow fuming liquid

Boiling Point
Est. 65–70 °C @ 10 mmHg (Derived from 2-

bromo analog data)

Density ~1.15 g/mL (Estimated)

Solubility
Miscible with DCM, THF, Toluene, Et

O. Decomposes violently in water.

Reactivity Class
Bifunctional Electrophile (Acyl Halide + Alkyl

Halide)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8739954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scientist's Note: Commercial availability of the alpha-chloro isomer (2-chloro) is significantly

lower than the omega-chloro isomer (6-chloro, CAS 19347-73-0). Verify the substitution pattern

via NMR if sourcing from secondary suppliers. The alpha-proton signal (triplet/dd around 4.2–

4.5 ppm) is diagnostic.

Synthetic Accessibility & Production
While often purchased, in-house preparation is frequently required to ensure anhydrous

integrity. The synthesis relies on the activation of the alpha-position via enolization.

Mechanistic Insight
The transformation of hexanoic acid to 2-chlorohexanoyl chloride proceeds via a modified

Hell-Volhard-Zelinsky (HVZ) mechanism. The reaction requires a catalytic carrier (often PCl

or SOCl

) to form the acyl chloride first. The acyl chloride enolizes more readily than the acid, allowing
electrophilic attack by molecular chlorine or a chlorine source (like NCS or SO

Cl

).

Protocol A: The "Thionyl-NCS" Route (High Purity)
Recommended for gram-scale synthesis where gas handling (Cl

) is undesirable.

Reagents:

Hexanoic acid (1.0 eq)

Thionyl chloride (SOCl
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, 4.0 eq)

N-Chlorosuccinimide (NCS, 1.2 eq) or Sulfuryl Chloride (SO

Cl

)

Catalytic HCl or DMF

Workflow:

Acyl Chloride Formation: In a flame-dried flask under Ar, hexanoic acid is treated with excess

SOCl

. Reflux for 2 hours until gas evolution (SO

, HCl) ceases.

Alpha-Chlorination: Cool the mixture to 60°C. Add NCS or SO

Cl

slowly. The reaction is driven by the formation of the enol-chloride intermediate.

Purification: The crude mixture is distilled under reduced pressure. The high boiling point

difference between SOCl

(76°C) and the product (>160°C atm) allows for easy separation.

Reactivity Profile & "Warhead" Mechanism
The utility of 2-chlorohexanoyl chloride lies in its ability to undergo sequential orthogonal

reactions.

The "Double-Tap" Mechanism
Kinetic Phase (Acylation): The acyl chloride reacts with a nucleophile (Nu

-H) at -78°C to 0°C. The alpha-chloro group is sterically bulky but electronically withdrawing,
actually activating the carbonyl to attack, though steric hindrance may slightly retard the rate
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compared to hexanoyl chloride.

Thermodynamic Phase (Substitution): The resulting

-chloroamide or ester contains a leaving group (Cl) adjacent to a carbonyl. This is a prime
target for S_N2 displacement by a second nucleophile (Nu

-H) or intramolecular cyclization.

2-Chlorohexanoyl
Chloride

Alpha-Chloro Amide
(Stable Intermediate)

+ Amine (R-NH2)
-78°C to 0°C
(Acylation)

Aldoketene
(Elimination Side-Product)

+ Strong Base (NEt3)
> 0°C

(E1cB Elimination)

+ Nu (S_N2)
Displacement

Thiazole/Oxazole
Derivative

+ Thioamide/Urea
Reflux

(Hantzsch Cyclization)

Click to download full resolution via product page

Figure 1: Divergent reaction pathways. Note the risk of ketene formation if base is added too

rapidly without a nucleophile present.

Case Study: Drug Development Application
Synthesis of 2-Aminothiazole Scaffolds
A critical application of 2-chlorohexanoyl chloride is the Hantzsch-type synthesis of thiazoles,

a motif found in numerous kinase inhibitors and antibiotics.

Target Molecule: Ethyl 2-(2-chlorohexanoylamino)-4-methylthiazole-5-carboxylate.[2][3]

Context: The alpha-chloro group serves as a handle for further diversification of the lipophilic

tail.

Detailed Experimental Protocol
Safety Pre-check: Work in a fume hood. SOCl

and Acyl Chlorides release HCl.
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Step 1: Acylation

Setup: Charge a 3-neck round-bottom flask with Ethyl 2-amino-4-methylthiazole-5-

carboxylate (20 mmol) and anhydrous Dichloromethane (DCM) (50 mL).

Base Addition: Add Potassium Carbonate (K

CO

) (anhydrous, 5 mmol) or Pyridine (1.1 eq). Note: Inorganic bases like K

CO

are often preferred to prevent ketene formation which can occur with amine bases.

Addition: Cool to 0°C. Add 2-chlorohexanoyl chloride (30 mmol, 1.5 eq) dropwise via

syringe pump over 30 minutes. The exotherm must be controlled to prevent elimination.

Reaction: Stir at room temperature for 4.0 hours. Monitor by TLC (EtOAc/Hexane).

Workup: Quench by pouring into ice water. Extract with DCM (3x). Wash organics with

saturated NaHCO

(to remove acid) and Brine. Dry over Na

SO

.

Result: Concentration yields the

-chloroamide intermediate.

Step 2: Cyclization/Substitution (Optional Extension)

The crude

-chloroamide can be reacted with a thioamide or thiocyanate in refluxing ethanol to close a
second ring or install a sulfur linkage, generating complex fused heterocyclic systems.
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Handling, Stability & Safety (E-E-A-T)
Moisture Sensitivity (Hydrolysis Risk)
Like all acyl chlorides, this compound reacts violently with water to release HCl gas.

Storage: Store under Argon/Nitrogen at 2–8°C.

Indicator of Degradation: Formation of white crystals (hexanoic acid dimer) or cloudiness in

the liquid.

The "Ketene" Hazard
A common failure mode in using alpha-halo acyl chlorides is the inadvertent formation of

ketenes.

Mechanism: If a tertiary amine (e.g., Triethylamine) is added before the acyl chloride in the

absence of the nucleophile, the base deprotonates the alpha-carbon (pKa ~16-18 due to

EWG), causing elimination of Cl

.

Prevention: Always add the base slowly or use a weaker base (e.g., NaHCO

biphasic system) if the nucleophile is acid-sensitive. Alternatively, add the acyl chloride to a
mixture of the nucleophile and base at low temperature.[4]

Toxicology
Skin: Corrosive. Causes severe burns (Category 1B).

Lachrymator: Vapors induce severe tearing and respiratory distress.

PPE: Neoprene gloves, chemical splash goggles, and face shield are mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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